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Compound of Interest

Compound Name: Sodium sulfate decahydrate

Cat. No.: B1196930 Get Quote

Sodium sulfate decahydrate (SSD), also known as Glauber's salt, is an inorganic salt hydrate

that has garnered significant attention as a phase change material (PCM) for latent heat

storage applications. Its appeal lies in a combination of a suitable phase transition temperature

for applications like solar heating and building energy conservation, a high latent heat of fusion,

and low cost.[1][2] However, inherent challenges such as supercooling and phase segregation

have historically hindered its widespread adoption. This guide provides a critical comparison of

SSD with other common PCMs, supported by experimental data and protocols.

Performance Comparison of Phase Change
Materials
The selection of a PCM is dictated by the specific requirements of the thermal energy storage

application. Key thermophysical properties include the melting temperature, latent heat of

fusion, thermal conductivity, and density. The table below presents a comparison of sodium
sulfate decahydrate with other commonly used organic and inorganic PCMs.
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Property

Sodium
Sulfate
Decahydrate
(Inorganic)

Calcium
Chloride
Hexahydrate
(Inorganic)

Paraffin Wax
(Organic)

Fatty Acids
(Organic)

Melting

Temperature (°C)
32.4[1][2] 29.3[3] 20 - 70 30 - 65[4]

Latent Heat of

Fusion (kJ/kg)
>200[1] ~182[3] 150 - 250[5] 153 - 182[4]

Thermal

Conductivity

(W/m·K)

~0.5[6] ~1.09 (solid) ~0.2 ~0.14 - 0.18

Density ( kg/m ³) 1464 (solid) 1710 (solid) ~900 (solid) ~920 (solid)

Supercooling Severe[1][7][8] Significant[3] Little to none[5]
Little to none[4]

[9]

Phase

Segregation
Severe[1][7] Yes[10] No No[4][9]

Corrosiveness
Corrosive to

some metals

Corrosive to

some metals[11]
Non-corrosive

Low corrosion

activity[9][12]

Flammability
Non-

flammable[5]

Non-

flammable[5]
Flammable[5] Flammable

Critical Analysis of Sodium Sulfate Decahydrate
Advantages:

High Latent Heat Storage Capacity: SSD boasts a high latent heat of fusion, allowing it to

store significant amounts of thermal energy during its phase transition.[1]

Appropriate Transition Temperature: Its melting point of 32.4°C is well-suited for low-

temperature applications such as solar space heating and passive building thermal

regulation.[1][2]
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Cost-Effectiveness and Availability: As a widely available and inexpensive material, SSD is

an economically attractive option for large-scale thermal energy storage.[1]

Non-Flammability: Being an inorganic salt hydrate, it is non-flammable, which is a significant

safety advantage over organic PCMs like paraffin waxes.[5]

Disadvantages:

Supercooling: SSD has a strong tendency to supercool, meaning it cools below its freezing

point without solidifying.[1][7][8] This delays the release of the stored latent heat, making the

system unreliable. The addition of nucleating agents like borax can mitigate this issue.[13]

[14]

Phase Segregation: Upon melting, SSD undergoes incongruent melting, leading to the

formation of anhydrous sodium sulfate which settles at the bottom of the container.[1][7] This

phase separation is a major drawback as it results in a progressive loss of latent heat

storage capacity over repeated thermal cycles. Thickeners and gelling agents can be added

to suspend the anhydrous salt and prevent segregation.

Low Thermal Conductivity: Like many PCMs, SSD has a low thermal conductivity, which

impedes the rate of heat transfer during both charging and discharging cycles.[6] The

incorporation of high-conductivity materials like expanded graphite can enhance its thermal

performance.[6]

Corrosiveness: Salt hydrates can be corrosive to certain metals, necessitating careful

selection of containment materials.

Comparative Alternatives
Other Inorganic Salt Hydrates: Materials like calcium chloride hexahydrate offer similar

advantages of high latent heat and non-flammability.[3][5] However, they also suffer from

supercooling and phase segregation issues.[3][10]

Organic PCMs: Paraffin waxes and fatty acids are common organic alternatives.[5] Their

main advantages are congruent melting (no phase segregation), negligible supercooling, and

chemical stability.[4][5][9] However, they generally have lower latent heat storage densities
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and thermal conductivities compared to salt hydrates and are flammable.[5] Fatty acids are

also derived from renewable sources.[9]

Experimental Protocols
The characterization of PCMs involves several key experiments to determine their suitability for

a specific application.

1. Thermal Analysis using Differential Scanning Calorimetry (DSC)

Objective: To determine the melting temperature, latent heat of fusion, and specific heat

capacity of the PCM.

Methodology:

A small, weighed sample (typically 5-10 mg) of the PCM is hermetically sealed in an

aluminum pan.

An empty sealed pan is used as a reference.

The sample and reference pans are placed in the DSC furnace.

The furnace is heated and cooled at a controlled rate (e.g., 5-10 °C/min) over a

temperature range that encompasses the phase transition of the PCM.

The heat flow to or from the sample relative to the reference is measured as a function of

temperature.

The melting temperature is determined from the peak of the endothermic melting curve,

and the latent heat of fusion is calculated from the area under the peak.

2. Thermal Cycling Stability Test

Objective: To evaluate the long-term performance and stability of the PCM after repeated

melting and freezing cycles.

Methodology:
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A larger sample of the PCM is placed in a sealed container.

The sample is subjected to a large number of thermal cycles (e.g., 100 to 1000 cycles) by

repeatedly heating it above its melting point and cooling it below its freezing point.

The thermal properties (melting temperature and latent heat of fusion) of the PCM are

measured using DSC after a certain number of cycles.

A significant decrease in the latent heat of fusion indicates degradation, often due to

phase segregation.[7]

3. Thermal Conductivity Measurement

Objective: To measure the thermal conductivity of the PCM in both its solid and liquid states.

Methodology:

The transient plane source (TPS) method or a guarded hot plate apparatus is commonly

used.

For the TPS method, a sensor is placed in the center of the PCM sample.

A short electrical pulse is sent through the sensor, causing a temperature increase.

The temperature rise of the sensor is recorded over time, and the thermal conductivity is

calculated from this data.

Measurements are taken at temperatures below and above the melting point to determine

the thermal conductivity in both phases.
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PCM Evaluation Workflow

PCM Sample
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Thermal Analysis
(DSC)
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Thermal Conductivity
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Click to download full resolution via product page

Caption: Experimental workflow for the evaluation of Phase Change Materials.

In conclusion, while sodium sulfate decahydrate presents an economically compelling option

for latent heat storage with its high energy density, its practical application is fraught with

challenges, primarily supercooling and phase segregation. For researchers and professionals

in drug development and other fields requiring precise thermal control, these drawbacks may

render it unsuitable without significant modification. Organic PCMs like fatty acids, despite their

lower storage density, offer more reliable and stable performance. Future research into novel

composites and encapsulation techniques for SSD may yet overcome its limitations and unlock

its full potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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